4-Azido-1-chloro-2-methylbenzene

• IUPAC Name: 4-azido-1-chloro-2-methylbenzene
• InChI: InChI=1S/C7H6ClN3/c1-5-4-6(10-11-9)2-3-7(5)8/h2-4H,1H3
• InChI Key: ZMBYJDVKSBIXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=[N+]=[N-])Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “4-Azido-1-chloro-2-methylbenzene” are likely to be complex due to the presence of multiple reactive groups. For instance, the azido group can participate in click reactions, while the chloro group can undergo nucleophilic substitution reactions. The methyl group can also influence the reactivity of the compound by directing electrophilic substitution reactions.

Scientific Research Applications

Chemical Properties and Industrial Applications

• Chemical Interaction and Toxicity : Compounds similar to "4-Azido-1-chloro-2-methylbenzene," like 4-chloro-1-nitrobenzene, have been reported to have oxidizing properties that can lead to toxic effects such as methaemoglobinaemia and haemolysis upon exposure (Yu et al., 2022). This highlights the need for safety measures in industrial applications involving similar compounds.

• Industrial Use and Health Risks : Another compound, 1-chloro-2,4-dinitrobenzene, has been used as an algicide for cooling water, leading to cases of contact dermatitis (Adams et al., 1971). This suggests potential industrial applications of related compounds but also underscores the importance of understanding associated health risks and ensuring proper protective measures.

• Toxicity Management in Burn Injuries : Para-chloronitrobenzene, a compound with some structural similarities, can cause methaemoglobinaemia when absorbed through burn wounds. Proper management of such injuries is crucial, involving the administration of antidotes like methylene blue (Zhang et al., 2014). This indicates the significance of understanding chemical properties and treatment protocols in medical scenarios involving chemical exposures.

Mechanism of Action

The mechanism of action of “4-Azido-1-chloro-2-methylbenzene” in chemical reactions is likely to be influenced by the nature of the substituents and the structure of the benzene ring. For instance, the azido group can act as a nucleophile in click reactions, while the chloro group can act as a leaving group in nucleophilic substitution reactions. The methyl group can direct electrophilic substitution reactions to specific positions on the benzene ring.